Physical properties and chemical constitution. Part XLVI. The ultraviolet spectra of some dialkyl and diaryl sulphides, disulphides, sulphoxides, and sulphones
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000239
Abstract
The ultraviolet spectra of the sulphides, disulphides, sulphoxides, and sulphones considered in previous Papers have been determined in ethanol over the wavelength range 195–350 mµ. The absorption maximum at about 202 mµ has not previously been measured, and some earlier interpretations of the spectra are considered to be incorrect.
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